Cas no 1604386-05-1 ((2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
• CAS No: 1604386-05-1
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• MDL: MFCD28149287
• CID: 5302798
• Update Time: 2025-06-08

(2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-ethanol, β-amino-3-methyl-, (βR)-
• (2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol

• MDL： MFCD28149287
• Inchi： 1S/C5H9N3O2/c1-3-7-5(10-8-3)4(6)2-9/h4,9H,2,6H2,1H3/t4-/m1/s1
• InChI Key： ZATMTKQGRSACAZ-SCSAIBSYSA-N
• SMILES： O1C([C@H](N)CO)=NC(C)=N1

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 351.6±52.0 °C(Predicted)
• pka: 11.69±0.10(Predicted)

Additional information on (2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol (CAS No. 1604386-05-1)

(2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol, with the CAS number 1604386-05-1, is a chiral compound featuring a unique 1,2,4-oxadiazole ring structure. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both amino and hydroxyl functional groups makes it a versatile building block for synthesizing more complex molecules, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral intermediates like (2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. Researchers are particularly interested in its role in developing small-molecule therapeutics targeting neurological disorders and metabolic diseases. The compound's oxadiazole moiety is known for its stability and bioisosteric properties, often used to replace less stable heterocycles in drug design.

From a synthetic chemistry perspective, CAS 1604386-05-1 offers intriguing possibilities. Its stereocenter at the 2-position allows for the creation of enantiomerically pure derivatives, which are critical in achieving high selectivity in biological systems. The compound's solubility and reactivity profile make it suitable for microwave-assisted synthesis and flow chemistry applications, both of which are hot topics in modern organic chemistry. These methods align with the industry's push toward green chemistry and sustainable practices.

The pharmacokinetic properties of (2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol are also under investigation. Preliminary studies suggest that its logP and hydrogen bonding capacity may contribute to favorable blood-brain barrier penetration, a key consideration for CNS-targeted drugs. This characteristic has led to its inclusion in libraries for high-throughput screening against targets like G-protein-coupled receptors (GPCRs) and kinases.

Beyond pharmaceuticals, this compound has potential applications in agrochemical research. The 1,2,4-oxadiazole ring is a common motif in herbicides and fungicides, prompting studies into its derivatization for crop protection products. Its environmental fate and ecotoxicological profile are subjects of ongoing research, particularly in light of increasing regulatory scrutiny on sustainable agriculture inputs.

Analytical characterization of 1604386-05-1 typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on confirming its enantiomeric purity. Recent publications have highlighted novel chiral separation techniques for this class of compounds, reflecting the broader trend toward quality-by-design in chemical manufacturing. These advancements address the pharmaceutical industry's need for robust analytical methods in quality control.

The commercial availability of (2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol has expanded in response to research demand, with suppliers offering both milligram-scale quantities for discovery research and kilogram-scale batches for preclinical development. Pricing trends reflect the compound's position as a specialty chemical, with costs influenced by enantiomeric excess specifications and GMP compliance requirements.

Looking ahead, the scientific community anticipates growing interest in structure-activity relationship (SAR) studies involving this scaffold. Computational chemists are applying molecular docking and AI-driven drug design approaches to predict novel derivatives, capitalizing on the compound's modular structure. These efforts align with broader movements toward rational drug design and virtual screening in pharmaceutical R&D.

In conclusion, (2R)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol represents an important chemical entity at the intersection of multiple research domains. Its continued study promises to yield insights into heterocyclic chemistry, chiral synthesis, and therapeutic development, making it a compound of enduring significance in the chemical and life sciences.